Cas no 2228476-75-1 (2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2228476-75-1
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5831972
• PubChem ID: 165899962
• Update Time: 2025-06-09

2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• EN300-1941885
• 2-[2-methoxy-3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• 2228476-75-1

• Inchi： 1S/C12H11F3O3/c1-18-10-6(7-5-8(7)11(16)17)3-2-4-9(10)12(13,14)15/h2-4,7-8H,5H2,1H3,(H,16,17)
• InChI Key： YNCTWMRMUIVSHF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228476-75-1)

2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228476-75-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known for its unique structural and electronic properties. The presence of both methoxy and trifluoromethyl substituents on the phenyl ring introduces additional functional diversity, making it a promising candidate for further chemical and biological exploration.

The cyclopropane moiety, a three-membered carbon ring, is particularly intriguing due to its high ring strain and conformational rigidity. This structural feature often enhances the binding affinity of the molecule to biological targets, making it valuable in drug design. In contrast, the aromatic phenyl ring provides a platform for further functionalization and interaction with biological systems. The methoxy group (–OCH₃) introduces polarity and potential hydrogen bonding capabilities, while the trifluoromethyl group (–CF₃) enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The combination of 2-methoxy and 3-(trifluoromethyl)phenyl groups in 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid suggests potential applications in modulating enzyme activity, receptor binding, and signal transduction pathways. These features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.

In the context of drug discovery, the structural motifs present in 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid align well with current trends in medicinal chemistry. For instance, the cyclopropane ring has been explored in several drug candidates due to its ability to induce conformational constraints that improve binding specificity. Additionally, the presence of electron-withdrawing groups like the trifluoromethyl substituent can modulate electronic properties, influencing interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The integration of methoxy and trifluoromethyl functionalities into a cyclopropane scaffold offers a unique chemical space that may lead to the discovery of next-generation therapeutics. Researchers are particularly interested in its potential applications in oncology, where such molecular architectures have shown promise in disrupting key signaling pathways involved in cancer progression.

The synthesis of 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to maintain its integrity during functionalization, while the aromatic system demands precise regioselective modifications. However, recent innovations in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

From a biological perspective, the compound’s dual functionality—aromatic interactivity coupled with cyclopropane rigidity—suggests multiple mechanisms of action. For example, it could interact with proteins through hydrophobic pockets or hydrogen bond donors/acceptors, depending on its conformational state. This versatility makes it a valuable tool for exploring new therapeutic strategies.

The trifluoromethyl group’s influence on metabolic stability is another critical consideration in drug development. Compounds containing this moiety often exhibit improved bioavailability and resistance to enzymatic degradation, which are essential attributes for successful clinical candidates. Furthermore, the methoxy group can serve as a handle for further derivatization, allowing chemists to fine-tune pharmacological profiles as needed.

Current research is also exploring the potential of 2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid as a building block for more complex molecules via heterocyclic fusion or additional functionalization strategies. Such approaches could expand its utility beyond single-target inhibition toward multi-target drug discovery platforms.

The compound’s relevance extends beyond academic research; industrial pharmaceutical companies are increasingly interested in novel scaffolds that offer structural diversity and improved pharmacological properties. The cyclopropane-based core has already been incorporated into several clinical candidates, underscoring its industrial significance.

In summary,2-2-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228476-75-1) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups—methoxy, trifluoromethyl, and cyclopropane—makes it a versatile scaffold with broad applications in drug discovery and development. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an important role in shaping future pharmaceutical landscapes.